2-{[4-amino-5-(pyridin-3-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-ethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of such a compound would likely involve several steps, each introducing a different functional group . Without specific information, it’s difficult to provide a detailed synthesis analysis.Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them . The presence of nitrogen in the amine, triazole, and pyridine groups could lead to interesting structural features, such as hydrogen bonding .Chemical Reactions Analysis
The reactivity of this compound would be influenced by its functional groups . The amine and acetamide groups, for example, are nucleophilic and could react with electrophiles. The triazole could potentially participate in click reactions .Physical and Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure . For example, the presence of polar functional groups could make this compound soluble in polar solvents .Scientific Research Applications
Antimicrobial and Antitumor Activity
Compounds containing the 1,2,4-triazole ring system, similar to the one , have been synthesized and evaluated for their biological activities. For example, MahyavanshiJyotindra et al. (2011) synthesized a new series of acetamide derivatives with 1,2,4-triazole ring systems that demonstrated significant in-vitro antibacterial, antifungal, and anti-tuberculosis activities (MahyavanshiJyotindra et al., 2011). Similarly, Albratty et al. (2017) synthesized novel derivatives that showed promising inhibitory effects on different cancer cell lines, indicating the potential for antitumor applications (Albratty et al., 2017).
Antioxidant Activity
Chkirate et al. (2019) explored the synthesis of pyrazole-acetamide derivatives and their coordination complexes with Co(II) and Cu(II) ions. These complexes exhibited significant antioxidant activities, suggesting their potential use in combating oxidative stress-related diseases (Chkirate et al., 2019).
Glutaminase Inhibition
Shukla et al. (2012) investigated the design, synthesis, and pharmacological evaluation of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs as glutaminase inhibitors. These compounds, including modifications of the 1,2,4-thiadiazole moiety, demonstrated potent inhibitory activity against kidney-type glutaminase, highlighting their potential in cancer therapy (Shukla et al., 2012).
Insecticidal Properties
Fadda et al. (2017) synthesized novel heterocycles incorporating a thiadiazole moiety, which were assessed for their insecticidal properties against the cotton leafworm. These findings indicate the potential of such compounds in agricultural pest management (Fadda et al., 2017).
Anti-exudative Activity
Chalenko et al. (2019) explored the synthesis of pyrolin derivatives with anti-exudative properties. Their research demonstrated that a significant percentage of the newly synthesized derivatives exhibited anti-exudative activities, suggesting their potential application in managing exudative diseases (Chalenko et al., 2019).
Safety and Hazards
Future Directions
Properties
IUPAC Name |
2-[(4-amino-5-pyridin-3-yl-1,2,4-triazol-3-yl)sulfanyl]-N-(4-ethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18N6OS/c1-2-12-5-7-14(8-6-12)20-15(24)11-25-17-22-21-16(23(17)18)13-4-3-9-19-10-13/h3-10H,2,11,18H2,1H3,(H,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZKPNZBMFMMUZBM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC=C(C=C1)NC(=O)CSC2=NN=C(N2N)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18N6OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
354.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.